3-(3,3,3-Trifluoropropoxy)azetidine hydrochloride

• Molecular Formula: C6H11ClF3NO
• Molecular Weight: 205.60 g/mol
• IUPAC Name: 3-(3,3,3-trifluoropropoxy)azetidine;hydrochloride
• InChI: InChI=1S/C6H10F3NO.ClH/c7-6(8,9)1-2-11-5-3-10-4-5;/h5,10H,1-4H2;1H
• InChI Key: PKMTXEWMFFWLKN-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)OCCC(F)(F)F.Cl

Description

3-(3,3,3-Trifluoropropoxy)azetidine hydrochloride is a useful research compound. Its molecular formula is C6H11ClF3NO and its molecular weight is 205.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1-Chloroethyl chloroformate (136 μL, 1.25 mmol) was added to a solution of 1-benzhydryl-3-(3,3,3-trifluoropropoxy)-azetidine (400 mg, 1.19 mmol) in dichloromethane (10 mL) at 0° C. The reaction mixture was stirred for 1 hour. Ethanol (10 mL) was added and the reaction mixture was stirred for 1 hour at room temperature and for 2 hours at 45° C. After concentration to dryness, the crude mixture was triturated in petroleum ether (2×20 mL) to give a yellow oil (245 mg, quantitative) which was used in the next step without further purification.